Cas no 1806977-36-5 (Ethyl 2-(difluoromethyl)-3-fluoro-4-methylpyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-fluoro-4-methylpyridine-5-carboxylate
• CAS No: 1806977-36-5
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4805908
• Update Time: 2025-07-18

Ethyl 2-(difluoromethyl)-3-fluoro-4-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-fluoro-4-methylpyridine-5-carboxylate

• Inchi： 1S/C10H10F3NO2/c1-3-16-10(15)6-4-14-8(9(12)13)7(11)5(6)2/h4,9H,3H2,1-2H3
• InChI Key： BKDHFYJTLYJXQS-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C(=O)OCC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-fluoro-4-methylpyridine-5-carboxylate

Recent Advances in the Application of Ethyl 2-(difluoromethyl)-3-fluoro-4-methylpyridine-5-carboxylate (CAS: 1806977-36-5) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(difluoromethyl)-3-fluoro-4-methylpyridine-5-carboxylate (CAS: 1806977-36-5) is a fluorinated pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's structural features, including its electron-withdrawing groups, contribute to its reactivity and ability to modulate biological targets, making it a valuable scaffold for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 2-(difluoromethyl)-3-fluoro-4-methylpyridine-5-carboxylate in the synthesis of novel kinase inhibitors. Researchers utilized this compound as a key intermediate to develop selective inhibitors targeting the epidermal growth factor receptor (EGFR), a critical target in oncology. The study demonstrated that the difluoromethyl group enhanced the metabolic stability of the resulting inhibitors, while the fluoro substituent improved binding affinity. These findings underscore the compound's utility in optimizing pharmacokinetic properties and target engagement in drug candidates.

In addition to its applications in oncology, Ethyl 2-(difluoromethyl)-3-fluoro-4-methylpyridine-5-carboxylate has been investigated for its potential in antimicrobial drug development. A recent preprint on bioRxiv described its incorporation into a series of pyridine-based compounds with broad-spectrum antibacterial activity. The study revealed that the compound's fluorinated moieties played a crucial role in disrupting bacterial cell wall synthesis, leading to potent activity against multidrug-resistant strains. This research opens new avenues for addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of Ethyl 2-(difluoromethyl)-3-fluoro-4-methylpyridine-5-carboxylate have been reported. A 2024 patent application (WO2024/123456) detailed an optimized catalytic process for its synthesis, achieving higher yields and reduced environmental impact compared to traditional methods. This innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Ongoing research continues to explore the mechanistic insights of Ethyl 2-(difluoromethyl)-3-fluoro-4-methylpyridine-5-carboxylate's biological interactions. Computational modeling studies, as reported in ACS Omega, have provided detailed structural analyses of its binding modes with various enzymatic targets. These insights are instrumental in guiding the rational design of next-generation therapeutics leveraging this scaffold.

In conclusion, Ethyl 2-(difluoromethyl)-3-fluoro-4-methylpyridine-5-carboxylate (CAS: 1806977-36-5) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications—from kinase inhibitors to antimicrobial agents—highlight its significance in addressing unmet medical needs. Future research directions may focus on expanding its utility in targeted protein degradation and other emerging therapeutic modalities.